2-(2,6-difluorophenyl)-2-oxoethyl acetate
Overview
Description
2-(2,6-Difluorophenyl)-2-oxoethyl acetate (DFP-OEA) is a synthetic compound of interest in the scientific community due to its potential biochemical and physiological effects. DFP-OEA is a small molecule that has been used in a number of studies to investigate the action of enzymes and other proteins involved in various biological processes. It has been studied for its potential to modulate the activity of enzymes and proteins involved in metabolism, signaling, and gene expression.
Scientific Research Applications
2-(2,6-difluorophenyl)-2-oxoethyl acetate has been studied in a number of scientific research applications. It has been used to investigate the action of enzymes and other proteins involved in various biological processes. It has been studied for its potential to modulate the activity of enzymes and proteins involved in metabolism, signaling, and gene expression. 2-(2,6-difluorophenyl)-2-oxoethyl acetate has also been used to study the effects of small molecules on the activity of enzymes and proteins.
Mechanism of Action
The mechanism of action of 2-(2,6-difluorophenyl)-2-oxoethyl acetate is not yet fully understood. However, it is believed to modulate the activity of enzymes and proteins through a variety of mechanisms. It has been suggested that 2-(2,6-difluorophenyl)-2-oxoethyl acetate binds to the active site of enzymes and proteins, thereby inhibiting their activity. Additionally, it has been suggested that 2-(2,6-difluorophenyl)-2-oxoethyl acetate can interact with regulatory sites on enzymes and proteins, thereby modulating their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(2,6-difluorophenyl)-2-oxoethyl acetate are not yet fully understood. However, it has been suggested that it can modulate the activity of enzymes and proteins involved in various biological processes. Additionally, it has been suggested that it can affect the expression of certain genes.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2,6-difluorophenyl)-2-oxoethyl acetate in laboratory experiments include its low cost, ease of synthesis, and its ability to modulate the activity of enzymes and proteins. The main limitation of using 2-(2,6-difluorophenyl)-2-oxoethyl acetate in laboratory experiments is the lack of understanding of its mechanism of action.
Future Directions
For research on 2-(2,6-difluorophenyl)-2-oxoethyl acetate include further investigation of its mechanism of action, its potential effects on gene expression, and its potential to modulate the activity of enzymes and proteins involved in various biological processes. Additionally, further research should be conducted to determine the potential therapeutic applications of 2-(2,6-difluorophenyl)-2-oxoethyl acetate. Additionally, further research should be conducted to investigate the effects of 2-(2,6-difluorophenyl)-2-oxoethyl acetate on various cell types and tissues.
Synthesis Methods
2-(2,6-difluorophenyl)-2-oxoethyl acetate is synthesized from 2,6-difluorobenzaldehyde and 2-oxoethyl acetate. The reaction is catalyzed by a Lewis acid such as zinc chloride or aluminum chloride in an aprotic solvent such as dichloromethane or toluene. The reaction proceeds in two steps: first, the aldehyde is converted to the corresponding 2-oxoethyl ester, and then the ester is converted to the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,6-difluorophenyl)-2-oxoethyl acetate involves the reaction of 2,6-difluorobenzoyl chloride with ethyl acetate in the presence of a base to form the desired product.", "Starting Materials": [ "2,6-difluorobenzoyl chloride", "ethyl acetate", "base (such as triethylamine or pyridine)" ], "Reaction": [ "Add 2,6-difluorobenzoyl chloride to a solution of ethyl acetate in anhydrous dichloromethane.", "Add a base, such as triethylamine or pyridine, to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane.", "Wash the organic layer with water and brine.", "Dry the organic layer over anhydrous magnesium sulfate.", "Filter the solution and evaporate the solvent to obtain the desired product, 2-(2,6-difluorophenyl)-2-oxoethyl acetate." ] } | |
CAS RN |
1823315-30-5 |
Product Name |
2-(2,6-difluorophenyl)-2-oxoethyl acetate |
Molecular Formula |
C10H8F2O3 |
Molecular Weight |
214.2 |
Purity |
0 |
Origin of Product |
United States |
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